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Compound of Interest

Compound Name: Sniper(abl)-049

Cat. No.: B11929506

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of
stock solutions for Sniper(abl)-049, a PROTAC (Proteolysis Targeting Chimera) designed to
induce the degradation of the BCR-ABL protein. Adherence to these guidelines is crucial for
ensuring the stability, activity, and reproducibility of experimental results.

Introduction to Sniper(abl)-049

Sniper(abl)-049 is a chemical degrader that functions by linking an ABL kinase inhibitor,
Imatinib, to Bestatin, a ligand for inhibitor of apoptosis proteins (IAPs).[1][2] This dual-function
molecule hijacks the cell's ubiquitin-proteasome system to specifically target the oncogenic
BCR-ABL fusion protein for degradation, a key driver in certain types of leukemia.[3] Due to its
mechanism of action, precise and consistent preparation of Sniper(abl)-049 solutions is
paramount for in vitro and in vivo studies.

Physicochemical Properties

A summary of the key physicochemical properties of Sniper(abl)-049 is presented in the table
below. This information is essential for accurate stock solution preparation.
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Property Value
Molecular Formula C52H66N1008
Molecular Weight 959.14 g/mol
- Soluble in DMSO (Dimethyl Sulfoxide) at 10
Solubility
mM[4]
Appearance Solid

Stock Solution Preparation Protocol

This protocol outlines the steps for preparing a 10 mM stock solution of Sniper(abl)-049 in
DMSO.

Materials:

Sniper(abl)-049 solid powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips
Procedure:

e Acclimatization: Allow the vial of Sniper(abl)-049 solid to equilibrate to room temperature
before opening to prevent condensation of moisture.

» Weighing: Carefully weigh out the desired amount of Sniper(abl)-049 powder using a
calibrated analytical balance in a chemical fume hood. For example, to prepare 1 mL of a 10
mM stock solution, weigh out 0.959 mg of Sniper(abl)-049.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://immunomart.org/product/sniperabl-049/
https://www.benchchem.com/product/b11929506?utm_src=pdf-body
https://www.benchchem.com/product/b11929506?utm_src=pdf-body
https://www.benchchem.com/product/b11929506?utm_src=pdf-body
https://www.benchchem.com/product/b11929506?utm_src=pdf-body
https://www.benchchem.com/product/b11929506?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11929506?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

 Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the
Sniper(abl)-049 powder.

e Mixing: Vortex the solution until the solid is completely dissolved. Gentle warming in a water
bath (not exceeding 37°C) may be used to aid dissolution if necessary. Visually inspect the
solution to ensure there are no undissolved particulates.

» Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot
the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

o Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for
long-term storage (up to 6 months). It is recommended to store the solutions under a
nitrogen atmosphere to minimize oxidation.[5]

Calculation for 10 mM Stock Solution:

To calculate the required mass of Sniper(abl)-049 for a desired volume of a 10 mM stock
solution, use the following formula:

Mass (mg) = 10 mM * Volume (mL) * 0.95914 (mg/mL)

Example Calculation Table:

Desired Stock Volume Required Mass of Sniper(abl)-049
0.5mL 4.796 mg

1.0 mL 9.591 mg

5.0 mL 47.957 mg

Experimental Workflow and Signaling Pathway

The following diagrams illustrate the general workflow for preparing Sniper(abl)-049 stock
solutions and the mechanism of action of the compound.
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Stock Solution Preparation Workflow
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Workflow for Sniper(abl)-049 stock solution preparation.
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Sniper(abl)-049 Mechanism of Action
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Signaling pathway of Sniper(abl)-049-mediated protein degradation.

Safety Precautions

* Sniper(abl)-049 is for research use only and should not be used in humans.
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» Handle the compound in a well-ventilated area, preferably in a chemical fume hood.

o Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and
safety glasses.

o Refer to the Safety Data Sheet (SDS) for comprehensive safety and handling information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b11929506#preparing-sniper-abl-049-stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b11929506?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/sniper-abl-049.html
https://www.medchemexpress.com/Targets/sniper.html
https://www.researchgate.net/figure/SNIPERABL-composed-of-various-ABL-inhibitors-and-IAP-ligands-a-Chemical-structures_fig1_317276717
https://immunomart.org/product/sniperabl-049/
https://www.medchemexpress.com/sniper-abl-020.html
https://www.benchchem.com/product/b11929506#preparing-sniper-abl-049-stock-solutions
https://www.benchchem.com/product/b11929506#preparing-sniper-abl-049-stock-solutions
https://www.benchchem.com/product/b11929506#preparing-sniper-abl-049-stock-solutions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b11929506?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11929506?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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